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Compound of Interest

Compound Name: STF-038533

Cat. No.: B1190415 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
STF-038533 is a chemical compound identified as an inhibitor of the transcriptional activity of

cAMP response element-binding protein (CREB). By targeting CREB-mediated gene

transcription, STF-038533 serves as a valuable tool for studying the diverse cellular processes

regulated by this key transcription factor, including proliferation, differentiation, and survival.

Accurate and consistent preparation of STF-038533 stock solutions is paramount for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of STF-038533 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for STF-038533 are summarized in the table

below.
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Parameter Value Source

Molecular Formula C₂₁H₂₁NO₂ [1][2]

Molecular Weight 319.40 g/mol [1][2]

CAS Number 423744-59-6 [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) DC Chemicals

Storage of Powder -20°C for up to 2 years DC Chemicals

Storage of DMSO Stock

-80°C for up to 6 months-20°C

for up to 1 month4°C for up to

2 weeks

DC Chemicals

Experimental Protocol: Preparation of STF-038533
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of STF-038533 in DMSO.

Materials:

STF-038533 powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Before opening, allow the vial of STF-038533 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
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can affect the stability of the compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of STF-038533 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.194 mg of STF-038533. Calculation: (10 mmol/L) * (1 L / 1000

mL) * (319.4 g/mol ) * (1000 mg/g) * 1 mL = 3.194 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the STF-038533 powder. For a 10 mM stock solution, if you weighed 3.194 mg,

add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month). For immediate use, the stock solution can be stored at 4°C for

up to two weeks.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling STF-038533 and DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for STF-038533 Stock Solution Preparation
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Caption: Workflow for preparing STF-038533 stock solution.
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Simplified CREB Signaling Pathway and Inhibition by
STF-038533

Simplified CREB Signaling Pathway Inhibition
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Caption: Inhibition of CREB-mediated transcription by STF-038533.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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